2-(2-Methoxyphenoxy)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)ethanone

• IUPAC Name: 1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)-2-(2-methoxyphenoxy)ethanone
• InChI: InChI=1S/C17H23NO5/c1-20-14-5-2-3-6-15(14)21-13-16(19)18-9-7-17(8-10-18)22-11-4-12-23-17/h2-3,5-6H,4,7-13H2,1H3
• InChI Key: XXONHHSDUTXNGP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)N2CCC3(CC2)OCCCO3
• Molecular Formula: C17H23NO5
• Molecular Weight: 321.4 g/mol
• CAS No.: 1328339-56-5

Description

2-(2-Methoxyphenoxy)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)ethanone is a synthetic building block featuring a spirocyclic 1,5-dioxa-9-azaspiro[5.5]undecane system. This scaffold is recognized in medicinal chemistry for its potential as a conformationally constrained heterocycle, which can contribute to improved metabolic stability and binding affinity in drug-like molecules. The 1,5-dioxa-9-azaspiro[5.5]undecane moiety is a key structural feature found in compounds investigated for various therapeutic applications, including as inhibitors of enzymes like diacylglycerol kinase (DGK) for immuno-oncology research and as core structures in cyclin-dependent kinase (CDK) degraders for anticancer research . The compound's structure, which combines a phenoxy ether linkage with a spirocyclic amide, makes it a valuable intermediate for constructing more complex molecules for pharmaceutical discovery and development. This product is intended for research purposes such as hit-to-lead optimization, structure-activity relationship (SAR) studies, and as a precursor in the synthesis of novel bioactive compounds. This chemical is For Research Use Only. It is not intended for diagnostic or therapeutic uses, nor for human consumption.

Biological Activity

2-(2-Methoxyphenoxy)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)ethanone, identified by its CAS number 1328339-56-5, is a complex organic compound notable for its unique spirocyclic structure and potential biological activities. This article reviews the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2-(2-Methoxyphenoxy)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)ethanone is $C_{17}H_{23}NO_{5}$, with a molecular weight of 321.4 g/mol. The compound features a methoxyphenyl group and a spirocyclic structure that may influence its biological interactions.

Property	Value
CAS Number	1328339-56-5
Molecular Formula	C17H23NO5
Molecular Weight	321.4 g/mol

Antiproliferative Effects

Recent studies have indicated that compounds with similar structures to 2-(2-Methoxyphenoxy)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)ethanone exhibit significant antiproliferative effects. For instance, oxadiazole derivatives have shown cytotoxicity against various cancer cell lines, suggesting that structural modifications can enhance biological activity. The mechanism often involves inhibition of key enzymes such as topoisomerase I, which is crucial for DNA replication and repair .

The proposed mechanism of action for this compound involves interaction with specific biomolecular targets. The spirocyclic structure allows for unique binding interactions, potentially modulating the activity of proteins or enzymes involved in critical cellular processes such as proliferation and apoptosis.

Case Studies

Case Study 1: Anticancer Activity
A study exploring the biological activity of similar spirocyclic compounds demonstrated that certain derivatives inhibited the growth of human tumor cell lines (HCT-116 and HeLa) through mechanisms involving cell cycle arrest and apoptosis induction . Although specific data on 2-(2-Methoxyphenoxy)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)ethanone is limited, its structural analogs suggest potential therapeutic applications in oncology.

Case Study 2: Enzyme Inhibition
Research on related compounds has indicated that they can inhibit the catalytic activity of topoisomerase I, a target for many anticancer drugs . This inhibition is often supported by docking studies that reveal how these compounds interact at the molecular level.

Comparison with Similar Compounds

(2-Chloro-6-Fluorophenyl)(1,5-Dioxa-9-azaspiro[5.5]undec-9-yl)methanone

• Molecular Formula: C₁₅H₁₇ClFNO₃
• Molecular Weight : 313.75 g/mol
• Key Differences: Substitution of the 2-methoxyphenoxy group with a halogenated (2-chloro-6-fluorophenyl) group. Reactivity: The electron-withdrawing Cl/F substituents may lower electrophilicity at the ketone carbonyl, altering metabolic stability .

1-{1,5-Dioxa-9-azaspiro[5.5]undecan-9-yl}-3-(4-Methanesulfonylphenyl)propan-1-one

• Molecular Formula: C₁₈H₂₅NO₅S
• Molecular Weight : 367.46 g/mol
• Key Differences: Replacement of the 2-methoxyphenoxy group with a 4-methanesulfonylphenylpropanone chain. The sulfonyl group introduces strong polarity, likely improving aqueous solubility but reducing membrane permeability.

Analogues with Related Spirocyclic Cores

2-(Allylsulfanyl)-9-Methyl-4-Oxo-3-Azaspiro[5.5]undec-1-ene-1,5-Dicarbonitrile

• Molecular Formula : C₁₅H₁₄N₄OS
• Molecular Weight : 314.37 g/mol
• Key Differences :
  • Aza-spiro core with allylsulfanyl and nitrile substituents instead of the dioxa-aza system.
  • Increased electrophilicity due to nitrile groups, enhancing reactivity in click chemistry or covalent binding applications.
  • Applications : Primarily used in materials science rather than medicinal chemistry .

Functional Analogues in Pharmacological Studies

(2R,S)-1-(4-Methoxy-6-(Methoxymethyl)-1H-Indol-5-yloxy)-3-(2-(2-Methoxyphenoxy)ethylamino)propan-2-ol

• Molecular Formula : C₂₄H₃₁N₃O₆
• Molecular Weight : 457.52 g/mol
• Key Differences: Incorporation of an indole moiety and amino-propanol chain, diverging from the spirocyclic ketone structure. Biological Activity: Demonstrated α₁-, α₂-, and β₁-adrenoceptor binding affinity, antiarrhythmic, and hypotensive effects in preclinical models . Comparative Insight: The absence of a spirocyclic system in this compound may reduce metabolic stability but improve bioavailability.

Comparative Data Tables

Table 1. Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Biological Activity/Applications
2-(2-Methoxyphenoxy)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)ethanone	C₁₇H₂₃NO₅	321.37	Spirocyclic dioxa-aza, methoxyphenoxy	Research intermediate, probe compound
(2-Chloro-6-Fluorophenyl)spirocyclic methanone	C₁₅H₁₇ClFNO₃	313.75	Halogenated aryl, spirocyclic ketone	Not reported
4-Methanesulfonylphenylpropanone analogue	C₁₈H₂₅NO₅S	367.46	Sulfonylphenyl, spirocyclic ketone	Kinase inhibition (hypothetical)
Indole-containing adrenoceptor ligand	C₂₄H₃₁N₃O₆	457.52	Indole, methoxyphenoxyethylamino	Antiarrhythmic, adrenoceptor modulation

Table 2. Stability and Reactivity Insights

Compound	Stability Under Alkaline Conditions	Key Degradation Pathways	Reference
2-(2-Methoxyphenoxy)-1-(3,4-dimethoxyphenyl)ethanone (Model Compound)	Rapid degradation in 0.5 M KOtBu	β-O-4 bond cleavage, Ca-Cb oxidation
Target Compound (1328339-56-5)	Not reported	Likely susceptible to ester hydrolysis
Halogenated spirocyclic analogue	Not reported	Potential dehalogenation under harsh conditions

Research Findings and Implications

• Synthetic Accessibility : The target compound is commercially available but costly ($1,194/50 mg), reflecting synthetic challenges in spirocyclic ring formation .
• Biological Potential: Structural analogues with methoxyphenoxy groups (e.g., indole derivatives) show adrenoceptor activity, suggesting the target compound could be optimized for similar targets .
• Stability Considerations: Alkaline conditions induce β-O-4 cleavage in related lignin model compounds, implying the target’s methoxyphenoxy linkage may require stabilization for in vivo applications .